Cas no 2137715-54-7 (Isothiazole, 5-iodo-3-methoxy-)

• Product Name: Isothiazole, 5-iodo-3-methoxy-
• CAS No: 2137715-54-7
• MF: C₄H₄INOS
• MW: 241.050131797791
• CID: 5263516
• Update Time: 2025-05-20

Isothiazole, 5-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-iodo-3-methoxy-

• Inchi： 1S/C4H4INOS/c1-7-4-2-3(5)8-6-4/h2H,1H3
• InChI Key： VXSVVTIZLNYPPZ-UHFFFAOYSA-N
• SMILES： S1C(I)=CC(OC)=N1

Additional information on Isothiazole, 5-iodo-3-methoxy-

Recent Advances in the Study of Isothiazole, 5-iodo-3-methoxy- (CAS: 2137715-54-7) in Chemical Biology and Pharmaceutical Research

The compound Isothiazole, 5-iodo-3-methoxy- (CAS: 2137715-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its isothiazole core substituted with an iodine atom at the 5-position and a methoxy group at the 3-position, has been the subject of several cutting-edge studies aimed at exploring its biological activities and synthetic utility.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a versatile building block for the synthesis of novel kinase inhibitors. Researchers demonstrated that the iodine moiety at the 5-position serves as an excellent handle for further functionalization through palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The study reported the successful synthesis of over 50 derivatives, with several showing promising inhibitory activity against clinically relevant kinases at nanomolar concentrations.

In the area of antimicrobial research, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's potential as a lead structure for developing new antibacterial agents. The electron-withdrawing nature of the iodine atom was found to significantly enhance the compound's ability to disrupt bacterial membrane potential, while the methoxy group contributed to improved pharmacokinetic properties. The study reported potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC of 2 μg/mL for the most effective derivative.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient preparation of Isothiazole, 5-iodo-3-methoxy-. A 2023 publication in Organic Process Research & Development described a scalable, one-pot synthesis route starting from commercially available 3-methoxythiophene, achieving an overall yield of 72% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data published in Acta Crystallographica Section D (2024) revealed that derivatives of Isothiazole, 5-iodo-3-methoxy- can induce conformational changes in target proteins through halogen bonding interactions, providing a structural basis for their biological activity. This finding opens new avenues for structure-based drug design utilizing this scaffold.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a fluorescent probe for cellular imaging. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that the iodine atom can serve as an effective heavy atom for enhancing intersystem crossing, making derivatives useful as photosensitizers in photodynamic therapy.

In conclusion, Isothiazole, 5-iodo-3-methoxy- (CAS: 2137715-54-7) represents a highly versatile scaffold with demonstrated applications in medicinal chemistry, chemical biology, and drug discovery. The recent studies highlighted in this briefing underscore its growing importance as a privileged structure in pharmaceutical research, with particular promise in addressing challenging therapeutic targets and combating antimicrobial resistance.